2-(5-chloro-1H-indol-2-yl)acetic acid

• IUPAC Name: 2-(5-chloro-1H-indol-2-yl)acetic acid
• InChI: InChI=1S/C10H8ClNO2/c11-7-1-2-9-6(3-7)4-8(12-9)5-10(13)14/h1-4,12H,5H2,(H,13,14)
• InChI Key: AKEXCWHQCBKPQG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1Cl)C=C(N2)CC(=O)O
• Molecular Formula: C10H8ClNO2
• Molecular Weight: 209.63 g/mol
• CAS No.: 720000-48-6

Description

“2-(5-chloro-1H-indol-2-yl)acetic acid” is a compound that belongs to the class of organic compounds known as indole-3-acetic acid derivatives. These are compounds containing an acetic acid (or a derivative) linked to the C3 carbon atom of an indole.

Scientific Research Applications

Novel Derivative Synthesis

2-(5-Chloro-1H-indol-2-yl)acetic acid serves as a key precursor in synthesizing various novel derivatives. For instance, it has been used in a one-pot, three-component Ugi reaction to produce novel substituted indoloketopiperazine derivatives (Ghandi, Zarezadeh, & Taheri, 2012). Additionally, it's utilized in the synthesis of complex compounds like 2-(3-(2-Chloro-3-Oxo-4-Phenylcyclobutyl)-1h-Indol-1-Yl)-N'-(Thiazol-2-Yl) Acetohydrazide, showing the versatility of this chemical in organic synthesis (Muralikrishna et al., 2014).

Antimicrobial Applications

This chemical compound has been instrumental in creating derivatives with potential antimicrobial properties. In one study, derivatives synthesized using 2-(1H-Indol-3-yl)acetic acid exhibited antibacterial activities close to standard Ciprofloxacin, indicating its significance in drug discovery and antimicrobial research (Rubab et al., 2017).

Synthesis of Bioactive Derivatives

Derivatives of this compound have been synthesized and tested for various biological activities. For example, the synthesis of 4-aryl benzelidene-2-((5-fluoro-1H-indol-1-yl)methyl)oxazol-5(4H)-ones exhibited significant anti-oxidant and anti-microbial activities (Rao et al., 2019). Similarly, the synthesis and biological evaluation of 1,3,4 Oxadiazole derivatives containing an Indole moiety bearing a Tetrazole ring also demonstrated antimicrobial activity (Muralikrishna et al., 2014).

COX-2 Inhibition

Interestingly, a derivative of this chemical, 6-chloro-2-(4-chlorobenzoyl)-1H-indol-3-ylacetic acid, has been identified as a selective cyclooxygenase 2 (COX-2) inhibitor. This discovery underlines the potential of such compounds in medicinal chemistry and drug development (Caron et al., 2003).

Mechanism of Action

Target of Action

It is known that indole derivatives, which this compound is a part of, play a significant role in cell biology . They are biologically active compounds used for the treatment of various disorders in the human body .

Mode of Action

Indole derivatives are known to bind with high affinity to multiple receptors, which can be helpful in developing new useful derivatives .

Biochemical Pathways

Indole derivatives are known to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . These activities suggest that indole derivatives may affect a variety of biochemical pathways.

Result of Action

Indole derivatives are known to have diverse biological activities and have an immeasurable potential to be explored for newer therapeutic possibilities .

Biochemical Analysis

Biochemical Properties

Indole derivatives, such as 2-(5-chloro-1H-indol-2-yl)acetic acid, interact with multiple receptors, contributing to their broad-spectrum biological activities . They are involved in various biochemical reactions, interacting with enzymes, proteins, and other biomolecules .

Cellular Effects

This compound influences cell function by impacting cell signaling pathways, gene expression, and cellular metabolism . Its application in the treatment of cancer cells and microbes highlights its significant cellular effects .

Molecular Mechanism

The molecular mechanism of this compound involves binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression . Its effects at the molecular level contribute to its therapeutic potential .

Temporal Effects in Laboratory Settings

Over time, the effects of this compound may change due to factors such as the product’s stability and degradation . Long-term effects on cellular function have been observed in in vitro or in vivo studies .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models . Studies have observed threshold effects, as well as toxic or adverse effects at high doses .

Metabolic Pathways

This compound is involved in metabolic pathways, interacting with enzymes or cofactors . It may also affect metabolic flux or metabolite levels .

Transport and Distribution

Within cells and tissues, this compound is transported and distributed . It may interact with transporters or binding proteins, influencing its localization or accumulation .

Subcellular Localization

Factors such as targeting signals or post-translational modifications may direct it to specific compartments or organelles .